Cas no 13222-17-8 (Benzenethiol, 4,4'-(1-methylethylidene)bis-)

• Product Name: Benzenethiol, 4,4'-(1-methylethylidene)bis-
• CAS No: 13222-17-8
• MF: C₁₅H₁₆S₂
• MW: 260.417541503906
• CID: 95818
• PubChem ID: 10956310
• Update Time: 2025-04-18

Benzenethiol, 4,4'-(1-methylethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4,4'-(1-methylethylidene)bis-
• 4-[2-(4-sulfanylphenyl)propan-2-yl]benzenethiol
• 4,4'-isopropylidenedibenzenethiol
• DTXSID80449771
• 4,4'-propane-2,2-diyldibenzenethiol
• DIFMOXDTKAEVHX-UHFFFAOYSA-N
• SCHEMBL635574
• 13222-17-8

• Inchi： 1S/C15H16S2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,16-17H,1-2H3
• InChI Key： DIFMOXDTKAEVHX-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)S

Computed Properties

• Exact Mass: 260.06934286g/mol
• Monoisotopic Mass: 260.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 2Ų